Cas no 2227756-92-3 (4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227756-92-3
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6324017
• PubChem ID: 165849350
• Update Time: 2025-10-12

4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227756-92-3
• EN300-1635532

• Inchi： 1S/C12H18N2OS/c1-7(2)14-11(15)6-9(13)12(14)10-5-4-8(3)16-10/h4-5,7,9,12H,6,13H2,1-3H3/t9-,12-/m0/s1
• InChI Key： MLYDEPGCMYVHDK-CABZTGNLSA-N
• SMILES： S1C(C)=CC=C1[C@@H]1[C@H](CC(N1C(C)C)=O)N

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one

Chemical Profile of 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No: 2227756-92-3)

4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227756-92-3, belongs to the pyrrolidinone class, which is well-documented for its role in various pharmacological applications. The presence of an amino group, a thiophene ring, and an isopropyl substituent contributes to its complex molecular interactions, making it a promising candidate for further investigation.

The structural framework of 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one incorporates several key functional groups that are known to influence its pharmacokinetic and pharmacodynamic properties. The amino group at the 4-position serves as a potential site for hydrogen bonding, enhancing its solubility and interaction with biological targets. The 5-methylthiophen-2-yl moiety introduces a sulfur-containing aromatic ring, which is commonly found in bioactive molecules and has been associated with various therapeutic effects. Additionally, the isopropyl group at the 1-position adds steric bulk, which can modulate the compound's binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one exemplifies this trend, as it combines multiple pharmacophoric elements into a single molecule. Studies have shown that pyrrolidinone derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this compound suggests potential interactions with enzymes and receptors involved in critical metabolic pathways.

In the context of contemporary research, 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-yl)pyrrolidin-2-one has been explored for its potential role in modulating neurological disorders. The thiophene ring is particularly noteworthy, as it has been implicated in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary computational studies have indicated that this compound may interfere with amyloid-beta aggregation, a hallmark of Alzheimer's pathology. Furthermore, its ability to cross the blood-brain barrier could make it an attractive candidate for central nervous system therapies.

The synthesis of 4-amino-5-(5-methylthiophen-2-yl)-1-(propan-2-y)pyrrolidin - 2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group necessitates careful handling to avoid unwanted side reactions, while the thiophene ring formation demands optimal temperatures and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this compound.

Evaluation of 4-amino - 5 - (5 - methylthiophen - 2 - yl) - 1 - (propan - 2 - yl)pyrrolidin - 2 - one's biological activity typically involves in vitro and in vivo assays to assess its interaction with target proteins and its overall efficacy. High-throughput screening (HTS) platforms have been employed to rapidly test thousands of compounds for their potential therapeutic effects. Initial results from these screenings have been promising, suggesting that this molecule may exhibit significant activity against certain disease models. Further validation through more detailed pharmacological studies is warranted to fully elucidate its therapeutic potential.

The chemical properties of 4-amino - 5 - (5 - methylthiophen - 2 - yl) - 1 - (propan - 2 - yl)pyrrolidin - 2-one also make it an interesting subject for material science applications beyond traditional pharmaceuticals. Its ability to form stable complexes with other molecules could be exploited in drug delivery systems or as a component in advanced polymers. Researchers are exploring how modifications to its structure might enhance its functionality in these areas, potentially leading to innovative solutions in both medicine and materials science.

As our understanding of molecular interactions continues to evolve, compounds like 4-amino - 5 - (5-methylthiophen - 2-y l) - 1 -(propan - 2-y l)pyrrolidin - 2-one will undoubtedly play a crucial role in shaping future therapeutic strategies. The integration of computational chemistry with experimental biology has accelerated the discovery process, allowing researchers to identify promising candidates more efficiently than ever before. With ongoing investigations into its mechanisms of action and potential applications,4-amino – 5 – (5 – methylthiophen – 2 – yl) – 1 – (propan – 2 – yl)pyrrolidin – 22-one represents a significant advancement in the quest for novel treatments for complex diseases.